molecular formula C10H11NO B14847122 3-Methyl-5,6,7,8-tetrahydroquinolin-6-one

3-Methyl-5,6,7,8-tetrahydroquinolin-6-one

Cat. No.: B14847122
M. Wt: 161.20 g/mol
InChI Key: FKNDLYUXPWMQSD-UHFFFAOYSA-N
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Properties

Molecular Formula

C10H11NO

Molecular Weight

161.20 g/mol

IUPAC Name

3-methyl-7,8-dihydro-5H-quinolin-6-one

InChI

InChI=1S/C10H11NO/c1-7-4-8-5-9(12)2-3-10(8)11-6-7/h4,6H,2-3,5H2,1H3

InChI Key

FKNDLYUXPWMQSD-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=C(CCC(=O)C2)N=C1

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Methyl-5,6,7,8-tetrahydroquinolin-6-one can be achieved through several methods. One common approach involves the cyclization of appropriate precursors under acidic or basic conditions. For instance, the reaction of 3-methylcyclohexanone with aniline in the presence of a catalyst such as sulfuric acid can yield the desired compound .

Industrial Production Methods

Industrial production of 3-Methyl-5,6,7,8-tetrahydroquinolin-6-one typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or distillation to remove impurities .

Chemical Reactions Analysis

Types of Reactions

3-Methyl-5,6,7,8-tetrahydroquinolin-6-one undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield quinoline derivatives, while substitution reactions can introduce various functional groups, leading to a wide range of derivatives .

Scientific Research Applications

3-Methyl-5,6,7,8-tetrahydroquinolin-6-one has several scientific research applications:

Mechanism of Action

The mechanism of action of 3-Methyl-5,6,7,8-tetrahydroquinolin-6-one involves its interaction with molecular targets such as enzymes and receptors. The compound can inhibit or activate these targets, leading to various biological effects. For example, it may inhibit enzymes involved in microbial growth, thereby exhibiting antimicrobial activity .

Comparison with Similar Compounds

Similar Compounds

Uniqueness

3-Methyl-5,6,7,8-tetrahydroquinolin-6-one is unique due to its specific structure, which combines the tetrahydroquinoline core with a methyl group at the 3-position. This unique structure contributes to its distinct chemical and biological properties, making it valuable for various applications .

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